Cas no 5464-15-3 (2-Propanol,1-(ethylmethylamino)-)

• Product Name: 2-Propanol,1-(ethylmethylamino)-
• CAS No: 5464-15-3
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 381133
• PubChem ID: 231181
• Update Time: 2025-04-19

2-Propanol,1-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(ethylmethylamino)-
• 1-[ethyl(methyl)amino]propan-2-ol
• AC1L5L4V
• AC1Q76OG
• AGN-PC-0CRJ3K
• AR-1B9477
• CTK5A2042
• KST-1B6618
• NSC26886
• NSC 26886
• DTXSID50282617
• 5464-15-3
• NSC-26886
• AKOS010107674
• SCHEMBL624863

• Inchi： 1S/C6H15NO/c1-4-7(3)5-6(2)8/h6,8H,4-5H2,1-3H3
• InChI Key： KTGCCYKUJUWNFF-UHFFFAOYSA-N
• SMILES： OC(C)CN(C)CC

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.883±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 157.8±13.0 ºC (760 Torr),
• Flash Point: 42.9±16.4 ºC,
• Refractive Index: 1.441
• Solubility: Soluble (230 g/l) (25 º C),
• PSA: 23.47
• LogP: 0.31890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines